N-benzyl-2-{4-[(4-fluorophenyl)sulfonyl]-1-piperazinyl}acetamide

• IUPAC Name: N-benzyl-2-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]acetamide
• InChI: InChI=1S/C19H22FN3O3S/c20-17-6-8-18(9-7-17)27(25,26)23-12-10-22(11-13-23)15-19(24)21-14-16-4-2-1-3-5-16/h1-9H,10-15H2,(H,21,24)
• InChI Key: HIRLYRSVZHGLAO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NCC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3O3S
• Molecular Weight: 391.5 g/mol

Description

N-Benzyl-2-{4-[(4-fluorophenyl)sulfonyl]-1-piperazinyl}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields, including medicinal chemistry, pharmacology, and neuroscience. This compound is also known as F 11440, and its chemical formula is C23H24FN3O3S.

Mechanism of Action

The mechanism of action of N-benzyl-2-{4-[(4-fluorophenyl)sulfonyl]-1-piperazinyl}acetamide is primarily attributed to its interaction with serotonin 5-HT1A receptors. This interaction results in the modulation of serotonin signaling pathways, which can have significant effects on mood, anxiety, and other physiological processes.
Biochemical and Physiological Effects:
N-Benzyl-2-{4-[(4-fluorophenyl)sulfonyl]-1-piperazinyl}acetamide has been shown to exhibit several biochemical and physiological effects. These effects include the modulation of serotonin signaling pathways, which can result in changes in mood, anxiety, and other physiological processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-benzyl-2-{4-[(4-fluorophenyl)sulfonyl]-1-piperazinyl}acetamide in lab experiments is its potent binding affinity towards serotonin 5-HT1A receptors. This makes it an ideal tool for studying the role of these receptors in various physiological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-benzyl-2-{4-[(4-fluorophenyl)sulfonyl]-1-piperazinyl}acetamide. One potential direction is the development of more potent and selective compounds that can target specific serotonin receptor subtypes. Another direction is the investigation of the potential therapeutic applications of this compound in the treatment of mood disorders, anxiety, and other related conditions. Additionally, further studies are needed to investigate the potential toxicity and safety profile of this compound in humans.

Synthesis Methods

The synthesis of N-benzyl-2-{4-[(4-fluorophenyl)sulfonyl]-1-piperazinyl}acetamide involves several steps. The first step involves the condensation of 4-(4-fluorophenylsulfonyl)piperazine with benzyl bromide in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-bromoacetyl chloride to yield the final product.

Scientific Research Applications

N-Benzyl-2-{4-[(4-fluorophenyl)sulfonyl]-1-piperazinyl}acetamide has been extensively studied for its potential application in various fields of research. One of the most significant areas of research is its application in medicinal chemistry. This compound has been shown to exhibit potent binding affinity towards serotonin 5-HT1A receptors, which are involved in the regulation of mood, anxiety, and other physiological processes.